Cas no 677704-53-9 (Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)-
• CAS No: 677704-53-9
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• MDL: MFCD32219397
• CID: 4137596
• PubChem ID: 68677448
• Update Time: 2025-09-28

Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)-
• 4-(Diethylamino)-3-(trifluoromethyl)benzonitrile
• 677704-53-9
• 4-Diethylamino-3-(trifluoromethyl)-benzonitrile
• A1-23590
• SCHEMBL3527583

• MDL： MFCD32219397
• Inchi： 1S/C12H13F3N2/c1-3-17(4-2)11-6-5-9(8-16)7-10(11)12(13,14)15/h5-7H,3-4H2,1-2H3
• InChI Key： XCBKRFNFLQZHRK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N(CC)CC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 242.10308291Da
• Monoisotopic Mass: 242.10308291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27Ų

Additional information on Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)-

Recent Advances in the Study of Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)- (CAS: 677704-53-9) and Its Applications in Chemical Biology and Medicine

Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)- (CAS: 677704-53-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and future research directions.

The compound's structure, characterized by a benzonitrile core substituted with a diethylamino group and a trifluoromethyl group at the 4 and 3 positions, respectively, confers distinct electronic and steric properties. These features make it a promising candidate for drug development, particularly as a modulator of protein-protein interactions or enzyme activity. Recent synthetic methodologies have improved the yield and purity of 677704-53-9, enabling more detailed pharmacological studies.

In vitro and in vivo studies have demonstrated that Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)- exhibits notable activity against specific molecular targets, including kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory effects on a kinase implicated in Alzheimer's disease, suggesting potential neuroprotective applications. Another study highlighted its role in modulating oxidative stress pathways, which could be leveraged for cancer therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent advancements in prodrug design and formulation technologies, however, are addressing these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of 677704-53-9 into clinical applications.

In conclusion, Benzonitrile, 4-(diethylamino)-3-(trifluoromethyl)- (CAS: 677704-53-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research is likely to uncover additional applications, particularly in precision medicine and targeted therapy. Future studies should focus on elucidating its structure-activity relationships and exploring its synergy with existing treatments.